Cas no 789446-24-8 (6’-Methylvinorelbine)

• Product Name: 6’-Methylvinorelbine
• CAS No: 789446-24-8
• MF: C₄₆H₅₇N₄O₈
• MW: 793.966792821884
• CID: 5050567
• Update Time: 2025-06-08

6’-Methylvinorelbine Chemical and Physical Properties

Names and Identifiers

• 6’-Methylvinorelbine

• Inchi： 1S/C46H57N4O8/c1-9-28-20-29-23-45(41(52)56-7,37-31(26-50(5,24-28)25-29)30-14-11-12-15-34(30)47-37)33-21-32-35(22-36(33)55-6)48(4)39-44(32)17-19-49-18-13-16-43(10-2,38(44)49)40(58-27(3)51)46(39,54)42(53)57-8/h11-16,20-22,29,38-40,47,54H,9-10,17-19,23-26H2,1-8H3/q+1
• InChI Key： YYYCBFXUGLQOCO-UHFFFAOYSA-N
• SMILES： C(C12C=CCN3CCC4(C5=CC(C6(CC7C=C(CC)C[N+](C)(C7)CC7C8=CC=CC=C8NC6=7)C(=O)OC)=C(OC)C=C5N(C)C4C(O)(C(=O)OC)C1OC(=O)C)C23)C

Additional information on 6’-Methylvinorelbine

Introduction to 6’-Methylvinorelbine (CAS No. 789446-24-8)

6’-Methylvinorelbine, identified by the chemical identifier CAS No. 789446-24-8, is a compound of significant interest in the field of oncology and pharmacology. As a derivative of the well-known anticancer agent vinorelbine, 6’-Methylvinorelbine has garnered attention for its potential therapeutic applications, particularly in the treatment of various malignancies. This introduction provides an in-depth exploration of the compound’s chemical properties, pharmacological mechanisms, recent research findings, and its implications for future medical interventions.

The molecular structure of 6’-Methylvinorelbine incorporates a methyl group at the 6’ position of the vinblastine core, which distinguishes it from its parent compound. This structural modification has been hypothesized to influence its binding affinity to tubulin, a key target in microtubule inhibition. Microtubules are essential components of the cell cytoskeleton, and their disruption is a critical mechanism by which many chemotherapeutic agents induce apoptosis in cancer cells. The unique chemical profile of 6’-Methylvinorelbine suggests that it may exhibit distinct pharmacokinetic and pharmacodynamic properties compared to conventional vinorelbine derivatives.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions between 6’-Methylvinorelbine and tubulin with high precision. Studies indicate that the methyl substitution enhances the compound’s ability to stabilize microtubule dynamics, leading to increased cell cycle arrest and apoptosis in cancer cell lines. These findings are particularly relevant in light of emerging evidence suggesting that targeted microtubule inhibition can improve therapeutic outcomes while minimizing side effects associated with traditional chemotherapy regimens.

In clinical research, 6’-Methylvinorelbine has been evaluated in preclinical models as a potential candidate for treating resistant or recurrent cancers. Preliminary studies have demonstrated its efficacy against multiple myeloma, small cell lung cancer, and breast cancer cell lines that exhibit resistance to standard chemotherapeutic agents. The compound’s ability to overcome drug resistance mechanisms has been attributed to its unique mechanism of action, which involves both microtubule stabilization and modulation of downstream signaling pathways involved in cancer progression.

The synthesis of 6’-Methylvinorelbine presents unique challenges due to its complex structural framework. However, recent innovations in synthetic methodologies have enabled more efficient and scalable production processes. These advancements are crucial for translating preclinical successes into clinical trials, where large quantities of high-purity material are required for therapeutic testing. The development of novel synthetic routes has also opened avenues for further structural optimization, potentially leading to analogs with enhanced potency or reduced toxicity.

One of the most compelling aspects of 6’-Methylvinorelbine research is its potential to address unmet medical needs in oncology. Cancer remains a leading cause of mortality worldwide, and the need for innovative therapeutic strategies is urgent. By targeting critical cellular processes such as microtubule dynamics, 6’-Methylvinorelbine offers a promising approach to disrupt cancer cell proliferation and survival. Additionally, its structural similarity to established anticancer agents may facilitate rapid translation into clinical practice, reducing development timelines and costs.

The pharmacological profile of 6’-Methylvinorelbine extends beyond its primary mechanism of action. Emerging research suggests that it may also modulate inflammatory pathways and immune responses, which are increasingly recognized as integral components of cancer biology. By influencing both tumor-specific and systemic immune interactions, 6’-Methylvinorelbine could serve as a multitargeted therapeutic agent capable of enhancing anti-cancer immunity while minimizing off-target effects.

Future directions in 6’-Methylvinorelbine research include exploring combination therapies with other anticancer agents or immunotherapies. Such combinations may leverage synergistic effects to improve treatment efficacy while reducing dosages and associated toxicities. Furthermore, investigating the compound’s role in personalized medicine—where treatment regimens are tailored based on individual patient characteristics—could unlock new possibilities for optimizing therapeutic outcomes.

The regulatory landscape for 6’-Methylvinorelbine is evolving as more data becomes available on its safety and efficacy. Regulatory agencies worldwide are closely monitoring clinical trial progress with interest in determining whether this novel compound meets stringent requirements for market approval. Successful regulatory filings would not only provide patients with additional treatment options but also validate the importance of continued investment in oncology drug discovery.

In conclusion,6’-Methylvinorelbine (CAS No. 789446-24-8) represents a significant advancement in anticancer therapy due to its unique chemical properties and promising preclinical results. Its ability to target critical cellular processes while exhibiting potential benefits over conventional chemotherapeutics positions it as a valuable candidate for further clinical development. As research progresses,6’-Methylvinorelbine holds promise for improving outcomes in patients with diverse malignancies and underscores the importance of innovation in pharmaceutical sciences.